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These application notes provide a comprehensive overview of the methodologies and findings
related to the seismic tomography of the Hoggar swell, a significant geological feature in North
Africa. The protocols outlined below are designed to guide researchers in conducting similar
geophysical investigations.

Introduction to the Hoggar Swell and Seismic
Tomography

The Hoggar swell, located in the Tuareg Shield in southern Algeria, is a large dome-shaped
uplift of the Earth's crust and mantle, approximately 1000 km in diameter, with an average
elevation of 1,200 meters.[1] This region has experienced Cenozoic volcanism, which is
thought to be linked to the complex lithospheric and upper mantle structure beneath.[2][3]
Seismic tomography is a crucial geophysical technique used to image the subsurface structure
of the Earth by analyzing the travel times of seismic waves generated by earthquakes or
artificial sources. By mapping variations in seismic wave velocities, scientists can infer
temperature and compositional anomalies, providing insights into the geodynamic processes
shaping the region.

Several geophysical investigations, including gravity, magnetic, magnetotelluric, heat flow, and
seismic tomography, have been conducted to understand the lithospheric architecture of the
Hoggar swell.[4] These studies have revealed a complex picture, challenging the simple
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mantle plume hypothesis and suggesting that the volcanism is linked to shallower mantle
structures, possibly down to 150 km.[2][3][5] The reactivation of pre-existing Pan-African mega-
shear zones due to the Africa-Europe collision is proposed as a key mechanism for the
observed magmatic activity.[2][3][5]

Quantitative Data Summary

The following tables summarize key quantitative data derived from seismic tomography and
related geophysical studies of the Hoggar swell.

Table 1: Seismic Velocity Anomalies beneath the Hoggar Swell

P-wave S-wave
Location Depth (km) Velocity Velocity Reference
Anomaly (%) Anomaly (%)

Central Hoggar 74 -114 Up to -5% Not specified [6]
Strongest
Atakor & Tahalra ) N
74 - 114 negative Not specified [6]

volcanic districts
anomaly (-5%)

Sahara Basins )
Low-velocity

(North of Not specified Not specified [4]
structure
Hoggar)
Beneath Central Low P-wave N
Surface - 300 ] Not specified [6]
Hoggar velocity structure

Table 2: Lithospheric and Crustal Thickness Estimates
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Estimated Estimated
. Lithospheric Crustal
Region Method . . Reference
Thickness Thickness
(km) (km)
2D modeling of
Atakor gravity, geoid, ~55 ~34 [1]
and topography
Surface wave Thinner than .
Hoggar (general) ) ~30 (maximum) [11[7]
tomography adjacent cratons
Sahara Seismic N
~150 Not specified [8]
Metacraton Tomography
West African Seismic N
>300 Not specified [8]
Craton Tomography

Experimental Protocols

The following protocols provide a generalized workflow for conducting a teleseismic

tomography study of a region like the Hoggar swell, based on methodologies cited in the

literature.

Protocol 1: Teleseismic Data Acquisition

Objective: To record high-quality teleseismic data for tomographic imaging.

Materials:

A dense array of short-period or broadband seismometers (e.g., 33 stations as in Ayadi et al.,

2000).[9]

Data loggers and power supplies.

GPS receivers for precise timing.

Field equipment for station installation and maintenance.
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Procedure:

e Survey Design: Plan the geometry of the seismic array. A linear profile is suitable for 2D
imaging, while a 2D grid is necessary for 3D imaging. The station spacing should be
appropriate for the target resolution. For the Hoggar swell, a 700-km long NNW-SSW profile
has been used.[9]

» Site Selection: Choose locations with low background noise, away from cultural sources of
vibration. Bedrock sites are ideal for good coupling.

 Station Installation:

o Deploy seismometers in shallow vaults or direct burial to minimize surface noise.

o Ensure the sensor is precisely leveled and oriented.

o Install the data logger, power system (solar panels and batteries), and GPS antenna.
o Data Recording:

o Record data continuously for a sufficient duration to capture a good distribution of
teleseismic events (earthquakes with magnitudes > 5.5 at epicentral distances of 30° to
90°). A recording period of 2.5 months was used in a Hoggar study.[9]

o Set the sampling rate appropriate for the seismic signals of interest (e.g., 20-40 samples
per second).

Protocol 2: Seismic Data Processing

Objective: To process the raw seismic data to obtain high-quality travel-time residuals.
Software:

e Seismic data processing software (e.g., SAC, ObsPy).

» Software for calculating theoretical travel times (e.g., TauP).

Procedure:
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o Data Conversion and Formatting: Convert the raw data from the logger format to a standard
seismic format (e.g., SAC or MiniSEED).

e Quality Control: Visually inspect the seismograms to identify and discard noisy data or
instrumental glitches.

 Instrument Correction: Deconvolve the instrument response to obtain true ground motion.

e Phase Picking: Manually or automatically pick the arrival times of the desired seismic phases
(e.g., P, S, Pn, Sn).

e Travel-Time Residual Calculation:

o For each picked arrival, calculate the theoretical travel time from the earthquake source to
the station using a standard 1D Earth model (e.g., IASP91).

o The travel-time residual is the difference between the observed arrival time and the
theoretical travel time.

o Data Selection: Select a high-quality subset of travel-time residuals for the tomographic
inversion. Criteria may include the signal-to-noise ratio, the clarity of the arrival, and the
consistency across the array.

Protocol 3: Tomographic Inversion

Objective: To invert the travel-time residuals to obtain a 3D model of seismic velocity variations.
Software:

o Tomographic inversion codes (e.g., as described by Aki, Christoffersson, and Husebye).
Procedure:

» Model Parameterization: Discretize the 3D volume beneath the seismic array into a grid of
blocks or nodes. The size of the blocks determines the resolution of the final model.

e Initial Model: Define a starting velocity model, typically based on a standard 1D Earth model.
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 Inversion Algorithm: Use an iterative, linearized inversion algorithm to solve for the velocity
perturbations in each block that best fit the observed travel-time residuals. This involves

solving a large system of linear equations.

e Regularization: Apply damping and smoothing constraints to stabilize the inversion and
prevent overfitting of the data.

e Resolution and Uncertainty Analysis: Perform checkerboard tests and other resolution tests
to assess the spatial resolution of the tomographic model. Calculate error bars for the
velocity perturbations.

« Interpretation: Interpret the resulting velocity anomaly model in the context of the regional
geology, tectonics, and other geophysical data. Low-velocity zones may indicate high
temperatures or the presence of partial melt, while high-velocity zones can represent colder,
more rigid lithosphere.

Visualizations

The following diagrams illustrate the workflow of a seismic tomography experiment and the
geological context of the Hoggar swell.
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Caption: Workflow for a teleseismic tomography experiment.
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Caption: Tectonic and geological relationships of the Hoggar swell.

Conclusion

Seismic tomography has been instrumental in elucidating the complex subsurface structure of
the Hoggar swell. The data suggest a geodynamic model where the Cenozoic volcanism is not
the result of a deep-seated mantle plume but is instead linked to a shallower asthenospheric
upwelling and the reactivation of ancient lithospheric shear zones, driven by the ongoing
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collision between the African and Eurasian plates. The protocols and data presented here
provide a framework for future research aimed at further refining our understanding of this
fascinating geological province.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tomography of the Hoggar Swell]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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